Cas no 2114800-33-6 (Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate
• CAS No: 2114800-33-6
• MF: C₉H₁₁F₂NO₂S
• MW: 235.250948190689
• MDL: MFCD34594883
• CID: 5618214
• PubChem ID: 165741179
• Update Time: 2025-06-08

Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2114800-33-6
• EN300-29221233
• ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate
• Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate

• MDL： MFCD34594883
• Inchi： 1S/C9H11F2NO2S/c1-3-6-5-15-7(12-6)9(10,11)8(13)14-4-2/h5H,3-4H2,1-2H3
• InChI Key： MYPCOOIJYJIUSN-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N=C1C(C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 235.04785609g/mol
• Monoisotopic Mass: 235.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate

Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate (CAS No. 2114800-33-6): A Comprehensive Overview

Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate (CAS No. 2114800-33-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, holds potential applications in various therapeutic areas. This article aims to provide a comprehensive overview of Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate, including its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Structure and Properties

Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate is a fluorinated ester with the molecular formula C₁₀H₁₁F₂NOS. The presence of the difluoroacetate moiety and the thiazole ring imparts unique chemical and physical properties to this compound. The difluoro substitution on the acetate group enhances the lipophilicity and metabolic stability of the molecule, which are crucial for its potential pharmaceutical applications. The thiazole ring, on the other hand, contributes to the compound's biological activity by providing a scaffold for interactions with biological targets.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is reported to be around 85°C. The molecular weight of Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate is approximately 250.3 g/mol.

Synthesis Methods

The synthesis of Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate has been extensively studied in recent years. One of the most common methods involves the reaction of ethyl 2-bromo-2-fluoroacetate with 4-ethylthiazole in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

An alternative synthetic route involves the coupling of ethyl 2-bromoacetoacetate with 4-ethylthiazole followed by fluorination using a suitable fluorinating agent such as Selectfluor or DAST (diethylaminosulfur trifluoride). This method offers greater flexibility in terms of functional group compatibility and can be adapted to synthesize related compounds with different substituents.

Biological Activities and Applications

Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its antiproliferative activity, Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate has also been investigated for its potential as an antimicrobial agent. Preliminary studies have shown that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The thiazole ring is thought to play a crucial role in this activity by disrupting bacterial cell membranes and inhibiting essential metabolic processes.

Current Research Trends

The ongoing research on Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate is focused on optimizing its pharmacological properties for therapeutic applications. One area of interest is improving its bioavailability and reducing potential side effects through structural modifications or prodrug strategies. For example, researchers are exploring the use of lipophilic prodrugs to enhance the oral absorption and systemic distribution of the compound.

Another important aspect of current research is elucidating the detailed mechanism of action of Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain insights into how this compound interacts with its biological targets at the molecular level. These studies are expected to provide valuable information for rational drug design and development.

Conclusion

In conclusion, Ethyl 2-(4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroacetate (CAS No. 2114800-33-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable properties such as enhanced lipophilicity and metabolic stability. Ongoing research efforts aim to optimize its pharmacological profile and understand its mechanism of action more thoroughly. As new findings continue to emerge, this compound holds great promise for advancing medical treatments in areas such as cancer therapy and antimicrobial interventions.